Cas no 1512804-77-1 (N-methyl-N-(2-methylpropyl)hydroxylamine)

• Product Name: N-methyl-N-(2-methylpropyl)hydroxylamine
• CAS No: 1512804-77-1
• MF: C₅H₁₃NO
• MW: 103.162821531296
• CID: 5817429
• PubChem ID: 20513522
• Update Time: 2025-10-05

N-methyl-N-(2-methylpropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(2-methylpropyl)hydroxylamine
• SCHEMBL11145565
• 1512804-77-1
• EN300-1831837

• Inchi： 1S/C5H13NO/c1-5(2)4-6(3)7/h5,7H,4H2,1-3H3
• InChI Key： NCDAQIRXUVFBEU-UHFFFAOYSA-N
• SMILES： ON(C)CC(C)C

Computed Properties

• Exact Mass: 103.099714038g/mol
• Monoisotopic Mass: 103.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Additional information on N-methyl-N-(2-methylpropyl)hydroxylamine

N-Methyl-N-(2-Methylpropyl)Hydroxylamine: A Comprehensive Overview

N-Methyl-N-(2-methylpropyl)hydroxylamine, also known by its CAS number 1512804-77-1, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of hydroxylamines, which are derivatives of hydroxamic acid and are widely used in organic synthesis, pharmaceuticals, and agrochemicals. The structure of N-methyl-N-(2-methylpropyl)hydroxylamine consists of a hydroxylamine group (-NHOH) substituted with two alkyl groups: a methyl group (-CH3) and an isobutyl group (-CH(CH3)2). This substitution pattern imparts unique chemical properties to the compound, making it versatile for different applications.

Recent advancements in synthetic chemistry have led to the development of more efficient methods for the synthesis of N-methyl-N-(2-methylpropyl)hydroxylamine. One notable approach involves the use of catalytic hydrogenation techniques, which not only enhance the yield but also improve the purity of the final product. These methods are particularly advantageous in large-scale industrial production, where cost-effectiveness and scalability are critical factors. Additionally, researchers have explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

The chemical properties of N-methyl-N-(2-methylpropyl)hydroxylamine make it an ideal candidate for various reactions, including nucleophilic substitutions and reductions. Its ability to act as a reducing agent has been extensively studied, particularly in the context of asymmetric catalysis. Recent studies have demonstrated its potential in synthesizing chiral compounds, which are highly valuable in the pharmaceutical industry for drug development.

In terms of applications, N-methyl-N-(2-methylpropyl)hydroxylamine has found significant use in agrochemicals, where it serves as an intermediate in the synthesis of herbicides and insecticides. Its role in these applications is attributed to its ability to enhance the bioavailability and efficacy of active ingredients. Furthermore, this compound has been explored as a potential precursor for advanced materials, such as polymers and ceramics, due to its unique reactivity under specific conditions.

The growing demand for sustainable chemical processes has prompted researchers to investigate the use of N-methyl-N-(2-methylpropyl)hydroxylamine in bio-based manufacturing. By incorporating renewable feedstocks into its synthesis, scientists aim to reduce reliance on fossil fuels and lower the carbon footprint associated with its production. These efforts align with global initiatives to promote environmentally friendly practices across various industries.

From a regulatory standpoint, understanding the safety profile of N-methyl-N-(2-methylpropyl)hydroxylamine is crucial for ensuring its safe handling and use. Recent toxicological studies have provided insights into its acute and chronic toxicity profiles, which are essential for establishing safety guidelines in industrial settings. These findings underscore the importance of adhering to proper safety protocols when working with this compound.

In conclusion, N-Methyl-N-(2-Methylpropyl)Hydroxylamine (CAS No. 1512804-77-1) stands out as a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with advancements in synthesis techniques and green chemistry practices, position it as a key player in modern chemical innovation. As research continues to uncover new possibilities for this compound, its role in shaping future technologies and products is likely to expand further.